2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
3-Pinanone, also known as pinocamphone, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. 3-Pinanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-pinanone is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
18358-53-7
VCID:
VC0101493
InChI:
InChI=1S/C10H16O/c1-6-8-4-7(9(6)11)5-10(8,2)3/h6-8H,4-5H2,1-3H3
SMILES:
CC1C2CC(C1=O)CC2(C)C
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
CAS No.: 18358-53-7
Main Products
VCID: VC0101493
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol
![2,6,6-trimethylbicyclo[3.1.1]heptan-3-one - 18358-53-7](/images/no_structure.jpg)
| CAS No. | 18358-53-7 |
|---|---|
| Product Name | 2,6,6-trimethylbicyclo[3.1.1]heptan-3-one |
| Molecular Formula | C10H16O |
| Molecular Weight | 152.23 g/mol |
| IUPAC Name | 3,5,5-trimethylbicyclo[2.2.1]heptan-2-one |
| Standard InChI | InChI=1S/C10H16O/c1-6-8-4-7(9(6)11)5-10(8,2)3/h6-8H,4-5H2,1-3H3 |
| Standard InChIKey | MQPHVIPKLRXGDJ-UHFFFAOYSA-N |
| SMILES | CC1C2CC(C1=O)CC2(C)C |
| Canonical SMILES | CC1C2CC(C1=O)CC2(C)C |
| Density | 0.963-0.969 |
| Physical Description | Colourless liquid; Cedar camphor aroma |
| Description | 3-Pinanone, also known as pinocamphone, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. 3-Pinanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-pinanone is primarily located in the cytoplasm and membrane (predicted from logP). |
| Solubility | Practically insoluble to insoluble in water Soluble (in ethanol) |
| Synonyms | pinocamphone pinocamphone, (1alpha,2beta,5alpha)-isomer pinocamphone, (1S-(1alpha,2beta,5alpha))-isome |
| PubChem Compound | 86707 |
| Last Modified | Nov 11 2021 |
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